Chemistry of polynuclear compounds. Part IV. Some amine-substituted mercury halide–iron carbonyl compounds
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000069
Abstract
A number of stable derivatives of bis(chloromercury)–tetracarbonyliron with primary, secondary, and heterocyclic amines have been prepared. Replacement of one or two carbonyl groups may occur, depending upon the amine employed, to give six-co-ordinate complexes of iron. The compounds are non-electrolytes in nitrobenzene, and their infrared spectra are reported.
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